Cas no 56586-34-6 (1,3-Cyclobutanedicarboxylicacid, 2,4-diphenyl-, 1,3-dimethyl ester, (1a,2a,3b,4b)-)

• Product Name: 1,3-Cyclobutanedicarboxylicacid, 2,4-diphenyl-, 1,3-dimethyl ester, (1a,2a,3b,4b)-
• CAS No: 56586-34-6
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 380280
• PubChem ID: 282080
• Update Time: 2025-04-19

1,3-Cyclobutanedicarboxylicacid, 2,4-diphenyl-, 1,3-dimethyl ester, (1a,2a,3b,4b)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclobutanedicarboxylicacid, 2,4-diphenyl-, 1,3-dimethyl ester, (1a,2a,3b,4b)-
• dimethyl 2,4-diphenylcyclobutane-1,3-dicarboxylate
• 2,4-Diphenyl-cyclobutane-1,3-dicarboxylic acid dimethyl ester
• truxillic acid dimethyl ester
• CHEMBL1088096
• NSC135165
• NSC-135165
• Oprea1_498327
• SR-01000312924
• DTXSID30300166
• SCHEMBL19355164
• AKOS000593660
• Oprea1_631887
• DIMETHYL 2,4-DIPHENYL-1,3-CYCLOBUTANEDICARBOXYLATE
• 56586-34-6
• SCHEMBL14225120
• SR-01000312924-1

• Inchi： 1S/C20H20O4/c1-23-19(21)17-15(13-9-5-3-6-10-13)18(20(22)24-2)16(17)14-11-7-4-8-12-14/h3-12,15-18H,1-2H3
• InChI Key： MJAGZKYWKWEKQU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2C=CC=CC=2)C(C(=O)OC)C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 324.13600
• Monoisotopic Mass: 324.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 452.6°C at 760 mmHg
• Flash Point: 225.5°C
• Refractive Index: 1.563
• PSA: 52.60000
• LogP: 3.14600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives